1-(4-chlorophenyl)-4-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-(4-chlorophenyl)-4-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C28H24Cl2N6/c29-22-8-6-21(7-9-22)26(20-4-2-1-3-5-20)34-14-16-35(17-15-34)27-25-18-33-36(28(25)32-19-31-27)24-12-10-23(30)11-13-24/h1-13,18-19,26H,14-17H2
• InChI Key: OPVXNLPUKLJHLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2C=NN3C4=CC=C(C=C4)Cl)C(C5=CC=CC=C5)C6=CC=C(C=C6)Cl
• Molecular Formula: C28H24Cl2N6
• Molecular Weight: 515.4 g/mol

Description

1-(4-chlorophenyl)-4-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C28H24Cl2N6 and its molecular weight is 515.44. The purity is usually 95%.
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Scientific Research Applications

Hydrogen Bonding Structures

• Hydrogen Bonding in N4-Substituted Pyrazolopyrimidines : Research on N4-substituted 1H-pyrazolo[3,4-d]pyrimidines, which are structurally related to the compound , has shown that these molecules can form hydrogen-bonded sheets and three-dimensional frameworks, demonstrating their potential in crystal engineering and molecular interaction studies (Trilleras et al., 2008).

Heterocyclic Synthesis

• Synthesis of Novel Heterocyclic Derivatives : The compound's structural elements have been utilized in the synthesis of novel heterocyclic derivatives like pyrazole, pyrimidine, and benzimidazolo[1,2-a]pyrimidine, which are significant in medicinal chemistry and drug discovery (Ho & Suen, 2013).

Antimicrobial and Anticancer Properties

• Potential Antimicrobial and Anticancer Agents : Pyrazolo[3,4-d]pyrimidines, similar to the compound , have been synthesized and evaluated for their in vitro antimicrobial and anticancer activity, highlighting the potential therapeutic applications of these compounds (Hafez, El-Gazzar, & Al-Hussain, 2016).

Structural and Medicinal Chemistry

• Synthesis and Structural Characterization : Studies have been conducted on the synthesis and structural characterization of novel pyrazole carboxamide derivatives containing piperazine moiety, demonstrating the significance of these compounds in structural chemistry and drug design (Lv, Ding, & Zhao, 2013).
• Heterocyclic Systems with Bridgehead Nitrogen Atom : Investigations into tricyclic heteroaromatic systems containing a bridgehead nitrogen atom, similar to the pyrazolo[3,4-d]pyrimidine structure, contribute to our understanding of the chemical behavior and applications of these compounds in medicinal chemistry (Golec, Scrowston, & Dunleavy, 1992).